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Compound of Interest

Ethyl 3-ox0-3-(4-
Compound Name:
tetrahydropyranyl)propanoate

Cat. No.: B1344775

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-0x0-3-(4-tetrahydropyranyl)propanoate is a versatile bifunctional molecule of
significant interest in synthetic and medicinal chemistry. Its structure, incorporating a reactive 3-
ketoester functionality and a tetrahydropyran (THP) ring, makes it a valuable building block for
the synthesis of complex bioactive molecules. The [3-ketoester group serves as a handle for a
variety of chemical transformations, including alkylations, acylations, and cyclization reactions
to form diverse heterocyclic systems. The tetrahydropyran moiety is a common scaffold in
many natural products and approved drugs, often contributing to improved pharmacokinetic
properties such as solubility, metabolic stability, and cell permeability.

These application notes provide an overview of the properties of Ethyl 3-0xo0-3-(4-
tetrahydropyranyl)propanoate, a general protocol for its synthesis, and its potential
applications in drug discovery and development, supported by detailed experimental
procedures and data presented in a clear, tabular format.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Ethyl 3-o0xo0-3-(4-
tetrahydropyranyl)propanoate is provided below.
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Property Value
CAS Number 856414-68-1
Molecular Formula C10H1604
Molecular Weight 200.23 g/mol
ethyl 3-oxo-3-(tetrahydro-2H-pyran-4-
IUPAC Name yl)piopanoate( Y by
Appearance Colorless to light yellow liquid
Boiling Point (Predicted) 287.7+£30.0 °C
Density (Predicted) 1.101+0.06 g/cm3
Refractive Index (Predicted) 1.457
Storage Store at 2-8°C in a dry, well-ventilated place.

Synthesis Protocol

The synthesis of Ethyl 3-o0xo0-3-(4-tetrahydropyranyl)propanoate can be achieved via a
Claisen condensation reaction between ethyl tetrahydropyran-4-carboxylate and ethyl acetate
in the presence of a strong base.

General Synthetic Scheme
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Reactants

Ethyl tetrahydropyran-4-carboxylate

1.
Ethyl acetate
1.
Reagents Product
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 To cite this document: BenchChem. [Application Notes and Protocols: Ethyl 3-oxo-3-(4-
tetrahydropyranyl)propanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344775#ethyl-3-0x0-3-4-tetrahydropyranyl-
propanoate-as-a-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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